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Compound of Interest

Compound Name:
2-Amino-N-

ethylbenzenesulfonanilide

Cat. No.: B1580896 Get Quote

An In-depth Technical Guide to 2-Amino-N-
ethylbenzenesulfonanilide
This guide provides a comprehensive overview of the physical and chemical properties of 2-
Amino-N-ethylbenzenesulfonanilide, a compound of interest for researchers, scientists, and

professionals in drug development and chemical synthesis.

Introduction and Nomenclature
2-Amino-N-ethylbenzenesulfonanilide, also known as 2-Amino-N-ethyl-N-

phenylbenzenesulfonamide, is an organic compound featuring a sulfonamide functional group.

Its chemical structure consists of a benzenesulfonamide core with an amino group at the ortho

position of the benzene ring and an N-ethyl-N-phenyl substitution on the sulfonamide nitrogen.

This substitution pattern imparts specific chemical and physical characteristics that are crucial

for its application, primarily as an intermediate in the synthesis of acid dyes.[1][2] The presence

of both an aromatic amine and a sulfonamide moiety makes it a versatile building block in

organic synthesis.
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Identifier Value

CAS Number 81-10-7[1][2][3][4]

Molecular Formula C14H16N2O2S[3][4][5][6]

Molecular Weight 276.35 g/mol [1][2][3][6]

IUPAC Name
2-amino-N-ethyl-N-

phenylbenzenesulfonamide[7]

Synonyms

2-Amino-N-ethylbenzenesulfonanilide, 2-

aminobenzenesulfon-N-ethylanilide, N-Ethyl-N-

phenyl-o-aminobenzenesulfonamide[1][2][3][4]

[5][7]

Molecular Structure
The molecular structure of 2-Amino-N-ethylbenzenesulfonanilide is depicted below. The

ortho-amino group and the N,N-disubstituted sulfonamide are key features influencing its

reactivity and physical properties.

Caption: Molecular structure of 2-Amino-N-ethylbenzenesulfonanilide.

Physicochemical Properties
The physical and chemical properties of 2-Amino-N-ethylbenzenesulfonanilide are

summarized in the table below. These properties are essential for its handling, storage, and

application in various chemical processes.
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Property Value

Appearance
White to off-white or grayish-white crystalline

powder[1][2][5]

Melting Point 56-60 °C[1][2][4] or 65 °C[2]

Boiling Point 445.4 °C at 760 mmHg[1][2]

Density 1.28 g/cm³[1][2]

Flash Point 223.1 °C[1][2]

Vapor Pressure 3.97 x 10⁻⁸ mmHg at 25 °C[1][2]

Refractive Index 1.632[1][2]

Solubility Soluble in water and polar organic solvents[5]

The crystalline nature of this compound is typical for aromatic sulfonamides of its molecular

weight. The relatively high boiling point and flash point are indicative of its thermal stability. Its

solubility in polar organic solvents can be attributed to the presence of the polar sulfonamide

and amino groups.

Chemical Reactivity and Synthesis
The chemical reactivity of 2-Amino-N-ethylbenzenesulfonanilide is governed by the amino

and sulfonamide functional groups. The aromatic amino group can undergo diazotization

reactions, which is a common step in the synthesis of azo dyes. This reactivity is the basis for

its primary application as a dye intermediate.[1][2]

The sulfonamide group is generally stable, but the N-H bond in monosubstituted sulfonamides

(which is not present here) can exhibit acidity. The tertiary nature of the sulfonamide nitrogen in

this compound makes it less reactive in this regard.

While specific, detailed synthesis protocols for 2-Amino-N-ethylbenzenesulfonanilide are not

extensively published in readily available literature, a general synthetic approach can be

inferred from standard organic chemistry principles. A plausible synthetic route could involve

the reaction of 2-nitrobenzenesulfonyl chloride with N-ethylaniline, followed by the reduction of

the nitro group to an amino group.
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Analytical Characterization
A comprehensive analysis of 2-Amino-N-ethylbenzenesulfonanilide would involve a

combination of spectroscopic and chromatographic techniques to confirm its identity and purity.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would

provide detailed information about the molecular structure. The ¹H NMR spectrum would

show characteristic signals for the aromatic protons, the ethyl group protons, and the amino

group protons. The ¹³C NMR spectrum would confirm the number and types of carbon atoms

in the molecule.[7]

Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the functional groups

present. Characteristic absorption bands would be expected for the N-H stretching of the

amino group, S=O stretching of the sulfonamide, and C-N stretching.[3]

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight and fragmentation pattern of the compound, further confirming its structure.[3][7]

Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for

assessing the purity of 2-Amino-N-ethylbenzenesulfonanilide and for separating it from

any impurities or starting materials. A reversed-phase column with a suitable mobile phase

(e.g., a mixture of acetonitrile and water) would likely provide good separation.

Gas Chromatography-Mass Spectrometry (GC-MS): For volatile and thermally stable

compounds, GC-MS can be used for both separation and identification.[7]

The following diagram illustrates a general workflow for the analytical characterization of 2-
Amino-N-ethylbenzenesulfonanilide.
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Caption: A general workflow for the analytical characterization of 2-Amino-N-
ethylbenzenesulfonanilide.

Applications and Potential Uses
The primary documented application of 2-Amino-N-ethylbenzenesulfonanilide is as an

intermediate in the synthesis of acid dyes.[1][2] Its bifunctional nature, containing both a

diazotizable amino group and a sulfonamide moiety, makes it a valuable precursor for creating

a variety of colored compounds.

While some sources mention a potential role for sulfonamides in medicinal chemistry as

antibacterial agents due to their ability to interfere with folic acid synthesis, specific studies on

the biological activity of 2-Amino-N-ethylbenzenesulfonanilide are not widely reported.[5]
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Safety and Handling
2-Amino-N-ethylbenzenesulfonanilide is classified as an irritant.[1][2] It is reported to be

irritating to the eyes, respiratory system, and skin.[1][2] Therefore, appropriate safety

precautions should be taken when handling this compound.

GHS Hazard Information
Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[7]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF

ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing).[7]

Recommended Handling Procedures
Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.

Storage: Store in a cool, dry place away from incompatible materials. Keep the container

tightly closed.

It is important to consult the Safety Data Sheet (SDS) for this compound before use for

complete and detailed safety information.

Conclusion
2-Amino-N-ethylbenzenesulfonanilide is a well-defined organic compound with established

physical and chemical properties. Its primary utility lies in its role as a key intermediate in the

dye industry. A thorough understanding of its characteristics, including its reactivity, analytical

profile, and safety considerations, is essential for its effective and safe use in research and

industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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